Cas no 19089-55-5 (Disodium hydrogen3,5-disulphonatobenzoate)

• Product Name: Disodium hydrogen3,5-disulphonatobenzoate
• CAS No: 19089-55-5
• MF: C₇H₄Na₂O₈S₂
• MW: 326.211401939392
• CID: 51216
• PubChem ID: 87926
• Update Time: 2025-10-24

Disodium hydrogen3,5-disulphonatobenzoate Chemical and Physical Properties

Names and Identifiers

• disodium hydrogen 3,5-disulphonatobenzoate
• 3,5-Disulfobenzoic acid disodium salt
• Benzoic acid-3,5-disulfo-disodium salt
• disodium 5-carboxybenzene-1,3-disulfonate
• 3,5-disulfo-benzoicacidisodiumsalt
• Benzoic acid,3,5-disulfo-,sodium salt (1:2)
• Einecs 242-807-2
• 3,5-DISULFOBENZOIC ACID, DISODIUM SALT
• Benzoic acid, 3,5-disulfo-, sodium salt (1:2)
• Sodium dihydrogen 3,5-disulphonatobenzoate
• MFCD00211324
• AKOS015836267
• EINECS 281-344-0
• W-110490
• SCHEMBL10597407
• 19089-55-5
• DISODIUM HYDROGEN 3,5-DISULFONATOBENZOATE
• Benzoic acid, 3,5-disulfo-, disodium salt
• DTXSID0066454
• 3,5-Disulfobenzoic acid,disodium salt
• FT-0602229
• AT3T25MK2E
• Disodium hydrogen3,5-disulphonatobenzoate
• sodium 5-carboxybenzene-1,3-disulfonate
• 83929-52-6
• SY326897
• Benzoic acid, 3,5-disulfo-, sodium salt
• disodium;5-carboxybenzene-1,3-disulfonate
• SODIUM DIHYDROGEN 3,5-DISULFONATOBENZOATE

• Inchi： 1S/C7H6O8S2.2Na/c8-7(9)4-1-5(16(10,11)12)3-6(2-4)17(13,14)15;;/h1-3H,(H,8,9)(H,10,11,12)(H,13,14,15);;/q;2*+1/p-2
• InChI Key： NCBDBWXOBUXRIC-UHFFFAOYSA-L
• SMILES： S(C1C=C(C(=O)O)C=C(C=1)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 325.91400
• Monoisotopic Mass: 325.914
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 426
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 169A^2

Experimental Properties

• Color/Form: Uncertain
• Melting Point: >350 °C(lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 168.46000
• LogP: 1.35460
• Solubility: Uncertain

Disodium hydrogen3,5-disulphonatobenzoate Security Information

• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on Disodium hydrogen3,5-disulphonatobenzoate

Introduction to Disodium Hydrogen3,5-Disulphonatobenzoate (CAS No. 19089-55-5)

Disodium hydrogen3,5-disulphonatobenzoate, identified by its Chemical Abstracts Service (CAS) number 19089-55-5, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique sulfonate functional groups, exhibits a range of properties that make it valuable in various applications, particularly in the development of pharmaceuticals and advanced materials.

The molecular structure of Disodium hydrogen3,5-disulphonatobenzoate consists of a benzoic acid core substituted with sulfonate groups at the 3 and 5 positions. This arrangement imparts strong solubility in water and polar solvents, making it an excellent candidate for formulations requiring high aqueous solubility. The presence of multiple sulfonate groups also enhances its ability to interact with biological molecules, which is particularly relevant in drug design and development.

In recent years, Disodium hydrogen3,5-disulphonatobenzoate has been explored for its potential in various biomedical applications. One of the most promising areas is its use as a component in drug delivery systems. The compound's ability to form stable complexes with hydrophobic drugs has been leveraged to improve drug solubility and bioavailability. This property is especially valuable for drugs that are poorly soluble in water, as it can enhance their absorption and distribution within the body.

Moreover, research has indicated that Disodium hydrogen3,5-disulphonatobenzoate exhibits interesting photophysical properties, making it suitable for use in photodynamic therapy (PDT). PDT is a treatment modality that uses light-sensitive compounds to induce oxidative damage in target cells. The sulfonate groups on the benzoic acid core can facilitate the interaction of this compound with light-absorbing agents, enhancing its efficacy in killing cancer cells while minimizing damage to surrounding healthy tissue.

The compound's stability under various conditions has also been a subject of extensive study. Researchers have found that Disodium hydrogen3,5-disulphonatobenzoate maintains its structural integrity over prolonged periods when stored at controlled temperatures and pH levels. This stability is crucial for pharmaceutical applications where long shelf life is essential. Additionally, its compatibility with other excipients commonly used in drug formulations makes it a versatile choice for formulation scientists.

In the realm of material science, Disodium hydrogen3,5-disulphonatobenzoate has been investigated for its potential use as a corrosion inhibitor. The sulfonate groups can form protective layers on metal surfaces, preventing oxidation and degradation. This application is particularly relevant in industries where metal longevity and performance are critical, such as automotive manufacturing and aerospace engineering.

The environmental impact of using Disodium hydrogen3,5-disulphonatobenzoate has also been carefully evaluated. Studies have shown that the compound is biodegradable and does not accumulate in the environment. This characteristic aligns with the growing emphasis on sustainable chemistry and green manufacturing practices. By choosing this compound over less environmentally friendly alternatives, manufacturers can reduce their ecological footprint while maintaining high performance standards.

In conclusion, Disodium hydrogen3,5-disulphonatobenzoate (CAS No. 19089-55-5) is a multifaceted compound with a wide range of applications across different industries. Its unique chemical properties make it an excellent candidate for pharmaceutical development, photodynamic therapy, material science advancements, and environmental sustainability efforts. As research continues to uncover new uses for this compound, its importance in modern science and industry is likely to grow even further.